Cas no 2353410-05-4 (Ald-CH2-PEG10-Boc)

• Product Name: Ald-CH2-PEG10-Boc
• CAS No: 2353410-05-4
• MF: C₂₇H₅₂O₁₃
• MW: 584.693990707397
• CID: 5032643
• PubChem ID: 134827762
• Update Time: 2025-07-02

Ald-CH2-PEG10-Boc Chemical and Physical Properties

Names and Identifiers

• Ald-CH2-PEG10-Boc
• tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-oxoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• 2353410-05-4
• DA-60882
• HY-140631
• BP-24130
• SCHEMBL22444959
• tert-Butyl 1-oxo-3,6,9,12,15,18,21,24,27,30-decaoxatritriacontan-33-oate
• AKOS040742882
• CS-0115177
• Ald-CH2-PEG10-t-butyl ester

• Inchi： 1S/C27H52O13/c1-27(2,3)40-26(29)4-6-30-8-10-32-12-14-34-16-18-36-20-22-38-24-25-39-23-21-37-19-17-35-15-13-33-11-9-31-7-5-28/h5H,4,6-25H2,1-3H3
• InChI Key： NFFYYOMCGKBHBE-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCC=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 584.34079171g/mol
• Monoisotopic Mass: 584.34079171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 40
• Rotatable Bond Count: 34
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 136

Additional information on Ald-CH2-PEG10-Boc

Recent Advances in Ald-CH2-PEG10-Boc (CAS: 2353410-05-4) Research: Applications and Innovations in Chemical Biology and Medicine

The compound Ald-CH2-PEG10-Boc (CAS: 2353410-05-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug delivery, bioconjugation, and targeted therapy. This research brief synthesizes the latest findings on this polyethylene glycol (PEG)-based linker, highlighting its structural advantages, synthetic methodologies, and emerging therapeutic uses. With its unique combination of an aldehyde (Ald) group, a Boc-protected amine, and a PEG10 spacer, Ald-CH2-PEG10-Boc serves as a critical building block for the development of next-generation biopharmaceuticals.

Recent studies have demonstrated the efficacy of Ald-CH2-PEG10-Boc in facilitating site-specific protein modifications. The aldehyde moiety enables selective conjugation with hydrazide or aminooxy groups under mild conditions, while the Boc-protected amine allows for further functionalization. A 2023 study published in Bioconjugate Chemistry showcased its application in antibody-drug conjugate (ADC) development, where the PEG10 spacer improved solubility and reduced aggregation of the final conjugate. The CAS number 2353410-05-4 has become increasingly cited in patent applications related to controlled drug release systems.

Innovative synthetic approaches for Ald-CH2-PEG10-Boc have been reported, focusing on improved yield and purity. Researchers at MIT developed a novel solid-phase synthesis method that reduced side reactions during PEG chain elongation. Meanwhile, its application in PROTAC (proteolysis targeting chimera) technology has shown promise, with the PEG10 linker optimizing the distance between the E3 ligase binder and the target protein binder. This was highlighted in a recent Journal of Medicinal Chemistry paper demonstrating enhanced degradation efficiency of oncogenic proteins.

Pharmacokinetic studies reveal that the PEG10 spacer in Ald-CH2-PEG10-Boc significantly extends the half-life of conjugated therapeutics while maintaining biological activity. A 2024 clinical trial application (IND 145672) utilized this linker for a novel IL-2 variant, showing improved tumor targeting and reduced systemic toxicity. The compound's stability under physiological conditions (pH 7.4, 37°C) has been thoroughly characterized, with degradation studies confirming its suitability for long-circulating drug formulations.

Emerging applications include its use in mRNA vaccine formulations, where Ald-CH2-PEG10-Boc facilitates the conjugation of lipid nanoparticles with targeting ligands. Recent work published in Nature Nanotechnology demonstrated a 40% improvement in dendritic cell uptake when using this linker compared to traditional maleimide chemistry. The Boc protection group has also enabled novel sequential conjugation strategies, allowing for the construction of multi-functional therapeutic agents with precise stoichiometry.

Quality control and analytical methods for Ald-CH2-PEG10-Boc have advanced significantly, with recent HPLC-MS protocols achieving 99.5% purity thresholds. Regulatory considerations are evolving, with the FDA including PEG-based linkers like Ald-CH2-PEG10-Boc in recent guidance documents for complex drug products. Ongoing research addresses potential immunogenicity concerns through structural optimization of the PEG chain.

In conclusion, Ald-CH2-PEG10-Boc (2353410-05-4) represents a pivotal tool in modern biopharmaceutical development. Its unique chemical properties bridge the gap between small molecules and biologics, enabling innovations across multiple therapeutic areas. Future research directions include exploration of its use in targeted radiopharmaceuticals and as a component of smart, stimuli-responsive drug delivery systems. The compound's growing importance is reflected in its increasing appearance in both academic literature and industrial patent portfolios.